Cas no 1807041-91-3 (Methyl 2-bromo-6-fluoro-3-hydroxybenzoate)

• Product Name: Methyl 2-bromo-6-fluoro-3-hydroxybenzoate
• CAS No: 1807041-91-3
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4954357
• Update Time: 2025-06-11

Methyl 2-bromo-6-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-fluoro-3-hydroxybenzoate

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)6-4(10)2-3-5(11)7(6)9/h2-3,11H,1H3
• InChI Key： INJSVYJQRLGVAX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)OC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-bromo-6-fluoro-3-hydroxybenzoate

Methyl 2-bromo-6-fluoro-3-hydroxybenzoate: A Comprehensive Overview

Methyl 2-bromo-6-fluoro-3-hydroxybenzoate, with the CAS number 1807041-91-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and agrochemicals. This compound belongs to the class of aromatic esters and is characterized by its unique substitution pattern on the benzene ring. The presence of a methyl ester group, a bromine atom, a fluorine atom, and a hydroxyl group at specific positions on the benzene ring makes it a versatile building block for various chemical transformations.

The synthesis of Methyl 2-bromo-6-fluoro-3-hydroxybenzoate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations like Suzuki-Miyaura couplings and Heck reactions. These methods not only enhance the efficiency of synthesis but also minimize environmental impact by reducing waste generation.

One of the most promising applications of Methyl 2-bromo-6-fluoro-3-hydroxybenzoate lies in its role as an intermediate in drug discovery programs. The compound's structural features make it an ideal candidate for modifying bioactive molecules to improve their pharmacokinetic properties. For instance, studies have shown that incorporating this compound into drug scaffolds can enhance solubility, stability, and bioavailability. Recent research has focused on its potential use in developing new anticancer agents, where the bromine and fluorine substituents play critical roles in modulating biological activity.

In addition to pharmaceutical applications, Methyl 2-bromo-6-fluoro-3-hydroxybenzoate has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively explored. Scientists have reported that derivatives of this compound exhibit potent activity against various plant pathogens, making them valuable candidates for crop protection products. The hydroxyl group on the benzene ring is particularly important for achieving selectivity against target organisms while minimizing adverse effects on non-target species.

The electronic properties of Methyl 2-bromo-6-fluoro-3-hydroxybenzoate also make it an interesting candidate for applications in materials science. Recent studies have investigated its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine and fluorine substituents influence the compound's electronic structure, enabling it to serve as an efficient electron transport material or hole-blocking layer. These properties are crucial for improving device performance and stability.

From a regulatory standpoint, Methyl 2-bromo-6-fluoro-3-hydroxybenzoate is classified as a non-hazardous chemical under standard safety guidelines. Its handling and storage requirements are well-documented, ensuring safe practices in both industrial and laboratory settings. This classification underscores its suitability for large-scale production and use across various industries.

In conclusion, Methyl 2-bromo-6-fluoro-3-hydroxybenzoate (CAS No. 1807041-91-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable intermediate in drug development, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in modern chemistry.